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Compound of Interest

Compound Name: Ditridecylamine

Cat. No.: B1630484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for

ditridecylamine, a long-chain aliphatic amine. The following sections detail its hazardous

properties, safe handling procedures, and emergency response protocols, with a focus on

providing the necessary technical information for a scientific audience.

Chemical and Physical Properties
Ditridecylamine is a liquid with an unpleasant odor.[1][2] Key physical and chemical properties

are summarized in the table below.
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Property Value

Molecular Formula C26H55N[1][3]

Molecular Weight 381.7 g/mol [1]

CAS Number
101012-97-9 (mixture of isomers)[4], 5910-75-

8[5]

Appearance Colorless to yellow liquid[4][6]

Boiling Point 461.8 °C at 760 mmHg[5]

220 - 240 °C at 10 mbar[6]

Melting Point -45 °C[6]

56.5 °C[5]

Flash Point 162.9 °C[5]

Density 0.818 g/cm³[5]

0.836 g/cm³ at 20 °C[6]

Water Solubility 0.1 g/L[4]

Vapor Pressure 1.04E-08 mmHg at 25 °C[5]

LogP 9.58890[5]

Toxicological Data
Ditridecylamine is classified as a corrosive substance that can cause severe skin burns and

eye damage.[1][4] Inhalation may lead to corrosive injuries to the upper respiratory tract and

lungs.[1][2]

Acute Toxicity
The following table summarizes the available acute toxicity data for ditridecylamine.
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Endpoint Species Route Value

LD50 Rat Oral 9.85 mL/kg[1][2]

LD50 Rabbit Dermal 3.54 mL/kg[1][2]

Ecotoxicity
Ditridecylamine is considered harmful to aquatic life with long-lasting effects.[4]

Endpoint Species Value

LC50 (96h) Fish 10 – 21.5 mg/L[7]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), ditridecylamine is classified as follows:

Skin Corrosion/Irritation: Category 1B/1A, Causes severe skin burns and eye damage.[1][4]

Serious Eye Damage/Eye Irritation: Category 1, Causes serious eye damage.[4]

Hazardous to the Aquatic Environment, Long-term Hazard: Category 3, Harmful to aquatic

life with long lasting effects.[4]

Experimental Protocols
The toxicological data for ditridecylamine and its analogues are based on studies conducted

in accordance with standardized OECD guidelines. The following sections provide detailed

methodologies for the key experiments.

Acute Dermal Toxicity (Based on OECD Guideline 402)
Objective: To determine the acute dermal toxicity of a substance.

Test Animals: Healthy young adult rats (Sprague-Dawley strain) are typically used. Both males

and females are tested.
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Procedure:

Approximately 24 hours before the test, the fur is removed from the dorsal area of the trunk

of the test animals.

The test substance is applied uniformly over an area of approximately 10% of the total body

surface area.

The test site is covered with a porous gauze dressing and non-irritating tape for a 24-hour

exposure period.

After 24 hours, the residual test substance is removed.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the observation period.

Skin Corrosion/Irritation (Based on OECD Guideline 404)
Objective: To determine the potential of a substance to cause skin corrosion or irritation.

Test Animals: A single albino rabbit is used for the initial test.

Procedure:

The fur on the back of the rabbit is clipped.

A 0.5 mL (for liquids) or 0.5 g (for solids and pastes) amount of the test substance is applied

to a small area of skin (approximately 6 cm²) under a gauze patch.

The patch is covered with a semi-occlusive dressing for a 4-hour exposure period.

After exposure, the patch and any residual test substance are removed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.
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Skin reactions are scored according to a standardized grading system. If corrosive effects

are observed, the test is terminated.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Test Animals: A single albino rabbit is used for the initial test.

Procedure:

A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac of

one eye. The other eye serves as a control.

The eyelids are held together for about one second to prevent loss of the material.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Ocular lesions (cornea, iris, and conjunctivae) are scored according to a standardized scale.

If a corrosive effect is observed, the test is immediately terminated.

Handling, Storage, and Emergency Procedures
Safe Handling

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]

Use only in a well-ventilated area.

Wash hands thoroughly after handling.[4]

Storage
Store in a cool, dry, and well-ventilated place.
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Keep container tightly closed.[3]

Store locked up.[3]

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor.[3][4]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower. Immediately call a POISON CENTER or doctor. Wash contaminated clothing before

reuse.[3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

POISON CENTER or doctor.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

Accidental Release Measures
Use personal protective equipment.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Absorb with inert material and dispose of as hazardous waste.

Exposure Controls and Personal Protection
Currently, there are no established occupational exposure limit values for ditridecylamine.[8]

Therefore, it is crucial to minimize exposure through engineering controls and the use of

appropriate personal protective equipment (PPE).
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Engineering Controls: Use in a well-ventilated area, preferably with a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or other

protective clothing.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and amines.

Logical Workflow for Ditridecylamine Safety
The following diagram illustrates the logical workflow for assessing and managing the risks

associated with ditridecylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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